Cas no 2097997-30-1 (3-Amino-1-(4-thiomorpholinopiperidin-1-yl)propan-1-one)

• Product Name: 3-Amino-1-(4-thiomorpholinopiperidin-1-yl)propan-1-one
• CAS No: 2097997-30-1
• MF: C₁₂H₂₃N₃OS
• MW: 257.395521402359
• CID: 4775198
• Update Time: 2025-10-28

3-Amino-1-(4-thiomorpholinopiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-thiomorpholinopiperidin-1-yl)propan-1-one
• 3-Amino-1-(4-thiomorpholinopiperidin-1-yl)propan-1-one

• Inchi： 1S/C12H23N3OS/c13-4-1-12(16)15-5-2-11(3-6-15)14-7-9-17-10-8-14/h11H,1-10,13H2
• InChI Key： UFYDHZOFWKDDBF-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C1CCN(C(CCN)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: -0.3
• Topological Polar Surface Area: 74.9

Additional information on 3-Amino-1-(4-thiomorpholinopiperidin-1-yl)propan-1-one

Introduction to 3-Amino-1-(4-thiomorpholinopiperidin-1-yl)propan-1-one (CAS No. 2097997-30-1) and Its Emerging Applications in Chemical Biology

3-Amino-1-(4-thiomorpholinopiperidin-1-yl)propan-1-one, identified by its unique Chemical Abstracts Service (CAS) number 2097997-30-1, represents a novel compound with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit structural features combining amino groups, morpholine derivatives, and piperidine scaffolds, which are well-documented for their versatility in drug design. The presence of a sulfur atom in the 4-thiomorpholine moiety introduces an additional layer of chemical reactivity, making this molecule a compelling candidate for further exploration in medicinal chemistry.

The synthesis and characterization of 3-Amino-1-(4-thiomorpholinopiperidin-1-yl)propan-1-one have garnered attention due to its potential applications in the development of bioactive molecules. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. These studies suggest that the compound may exhibit inhibitory properties against certain enzymes and receptors, which are relevant to a range of therapeutic areas, including oncology and neurology.

One of the most intriguing aspects of 3-Amino-1-(4-thiomorpholinopiperidin-1-yl)propan-1-one is its structural motif, which integrates elements known to enhance pharmacological activity. The morpholine ring, for instance, is frequently found in drugs due to its ability to improve solubility and metabolic stability. Meanwhile, the piperidine scaffold is renowned for its role in modulating central nervous system (CNS) activities. The combination of these features with the amino group and the sulfur-containing thiomorpholine moiety creates a multifaceted structure that may offer unique pharmacological profiles.

In recent years, there has been growing interest in thiomorpholine derivatives due to their reported bioactivity. For example, studies have demonstrated that thiomorpholine-containing compounds can interact with protein targets in ways that differ from their morpholine counterparts, potentially leading to novel therapeutic effects. The sulfur atom in these molecules can participate in hydrogen bonding or form coordination complexes with metal ions, further expanding their functional diversity. This has prompted researchers to investigate 3-Amino-1-(4-thiomorpholinopiperidin-1-yl)propan-1-one as a lead compound for drug discovery initiatives.

The chemical properties of 3-Amino-1-(4-thiomorpholinopiperidin-1-yl)propan-1-one also make it an attractive candidate for further synthetic modifications. The presence of multiple reactive sites—such as the amino group and the thiol moiety—allows for diverse derivatization strategies. Researchers have explored various functionalization approaches to optimize the pharmacokinetic and pharmacodynamic properties of this compound. These efforts include modifications aimed at improving solubility, reducing toxicity, and enhancing target specificity.

From a computational perspective, virtual screening techniques have been employed to identify potential binding interactions between 3-Amino-1-(4-thiomorpholinopiperidin-1-yl)propan-1-one and biological targets of interest. Molecular docking studies have revealed promising binding affinities with enzymes such as kinases and proteases, which are implicated in various disease pathways. Additionally, simulations have suggested that this compound may disrupt protein-protein interactions relevant to cancer progression and inflammation.

The synthesis of 3-Amino-1-(4-thiomorpholinopiperidin-1-yl)propan-1-one has been achieved through multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps involve nucleophilic substitution reactions, cyclization processes, and protection-deprotection strategies to achieve regioselective functionalization. The use of advanced catalytic systems has also contributed to improving yields and reducing byproduct formation, making the process more sustainable and scalable.

In conclusion, 3-Amino-1-(4-thiomorpholinopiperidin-1-yl)propan-1-one (CAS No. 2097997-30-1) represents a structurally complex and pharmacologically promising compound with applications spanning multiple therapeutic areas. Its unique combination of functional groups offers opportunities for innovative drug design, while recent computational studies highlight its potential as a lead molecule for further development. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a significant role in advancing chemical biology and pharmaceutical innovation.